Cas no 2227899-74-1 ((2S)-4-(4,5-difluoro-2-methoxyphenyl)butan-2-amine)

• Product Name: (2S)-4-(4,5-difluoro-2-methoxyphenyl)butan-2-amine
• CAS No: 2227899-74-1
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 6029481
• PubChem ID: 165655551
• Update Time: 2025-05-20

(2S)-4-(4,5-difluoro-2-methoxyphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(4,5-difluoro-2-methoxyphenyl)butan-2-amine
• 2227899-74-1
• EN300-1799031

• Inchi： 1S/C11H15F2NO/c1-7(14)3-4-8-5-9(12)10(13)6-11(8)15-2/h5-7H,3-4,14H2,1-2H3/t7-/m0/s1
• InChI Key： NDOROPDHVFPVMY-ZETCQYMHSA-N
• SMILES： FC1C(=CC(=C(C=1)CC[C@H](C)N)OC)F

Computed Properties

• Exact Mass: 215.11217043g/mol
• Monoisotopic Mass: 215.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-4-(4,5-difluoro-2-methoxyphenyl)butan-2-amine

Comprehensive Overview of (2S)-4-(4,5-difluoro-2-methoxyphenyl)butan-2-amine (CAS No. 2227899-74-1)

(2S)-4-(4,5-difluoro-2-methoxyphenyl)butan-2-amine, with the CAS number 2227899-74-1, is a chiral amine compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of fluorinated phenylbutanamines, which are known for their potential applications in drug discovery and development. The presence of difluoro and methoxy substituents on the phenyl ring enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of bioactive molecules.

The chiral center at the 2-position of the butan-2-amine moiety is particularly noteworthy, as it imparts stereoselectivity to the compound. This feature is crucial in the design of enantiomerically pure drugs, where the (2S)-configuration can significantly influence pharmacological activity. Researchers have explored the use of (2S)-4-(4,5-difluoro-2-methoxyphenyl)butan-2-amine in the development of central nervous system (CNS) targeting agents, given its structural resemblance to other amine-based neurotransmitters.

One of the most compelling aspects of CAS 2227899-74-1 is its versatility in synthetic chemistry. The compound serves as a building block for the preparation of more complex molecules, particularly in the field of medicinal chemistry. Its fluorinated aromatic ring contributes to improved metabolic stability and bioavailability, which are critical factors in drug design. Recent studies have highlighted its potential in the development of selective serotonin reuptake inhibitors (SSRIs) and other neuroactive compounds, aligning with the growing demand for novel psychiatric therapeutics.

In addition to its pharmaceutical applications, (2S)-4-(4,5-difluoro-2-methoxyphenyl)butan-2-amine has also been investigated for its role in catalysis and material science. The electron-withdrawing effects of the difluoro groups can modulate the electronic properties of the compound, making it a candidate for use in asymmetric synthesis. Furthermore, its stability under various conditions has prompted exploration into its utility in polymer chemistry and surface modification.

The market for chiral amines like CAS 2227899-74-1 is expanding rapidly, driven by the increasing demand for enantiomerically pure compounds in the pharmaceutical industry. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to meet the needs of researchers and developers. Its compatibility with high-throughput screening and combinatorial chemistry techniques further enhances its appeal in drug discovery pipelines.

From a regulatory perspective, (2S)-4-(4,5-difluoro-2-methoxyphenyl)butan-2-amine is not classified as a controlled substance or hazardous material, making it accessible for research purposes. However, proper handling and storage are recommended to maintain its integrity and prevent degradation. The compound is typically supplied as a white to off-white crystalline powder, with solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

Recent advancements in green chemistry have also spurred interest in the sustainable synthesis of CAS 2227899-74-1. Researchers are exploring catalytic methods and biocatalytic approaches to reduce the environmental impact of its production. These efforts align with the broader industry trend toward eco-friendly chemical processes and renewable feedstocks.

In summary, (2S)-4-(4,5-difluoro-2-methoxyphenyl)butan-2-amine (CAS No. 2227899-74-1) is a multifaceted compound with significant potential in pharmaceutical research, catalysis, and material science. Its unique structural features, including the chiral amine and fluorinated aromatic system, make it a valuable tool for scientists and engineers. As the demand for enantiomerically pure compounds continues to rise, this compound is poised to play a pivotal role in the development of next-generation therapeutics and functional materials.